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Compound of Interest

Compound Name: But-3-yn-1-amine hydrochloride

Cat. No.: B1340743 Get Quote

But-3-yn-1-amine hydrochloride is an organic compound featuring a terminal alkyne and a

primary amine functional group.[1][2] Its hydrochloride salt form enhances its stability and,

crucially, its solubility in aqueous solutions, making it easier to handle in laboratory settings

compared to its free amine base.[1][3][4] This compound serves as a key intermediate in the

synthesis of a variety of more complex molecules, including pharmaceutical agents and

agrochemicals.[1]

The presence of the terminal alkyne allows for its participation in a range of chemical

transformations, such as click chemistry, coupling reactions, and nucleophilic additions, while

the amine group provides a site for amidation and other modifications.[1][5] Its utility is noted in

the development of drugs targeting neurological disorders, in material science for polymer

functionalization, and in analytical chemistry.[1]

Table 1: Physicochemical Properties of But-3-yn-1-amine Hydrochloride
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Property Value Source(s)

CAS Number 88211-50-1 [1][6]

Molecular Formula C₄H₇N·HCl (or C₄H₈ClN) [1][6]

Molecular Weight 105.57 g/mol [1][6]

Appearance White to off-white solid/powder [1][5]

Purity ≥ 95% [1]

Storage Conditions

Room temperature, under inert

gas, in a cool, dark place.

Hygroscopic.

[7]

Synonyms

3-Butynylamine hydrochloride,

But-3-yn-1-ylammonium

chloride

[1]

The Science of Aqueous Solubility: A Theoretical
Framework
The solubility of a compound is defined as the maximum concentration of a solute that can

dissolve in a solvent at a given temperature to form a saturated solution.[8] For amine

hydrochlorides like but-3-yn-1-amine, solubility in water is governed by its ionic nature and the

fundamental principles of intermolecular forces.

As an amine salt, the compound exists in its protonated, ionic form (R-NH₃⁺Cl⁻). This ionic

character is the primary driver of its aqueous solubility. Water, being a highly polar solvent, can

effectively solvate the ammonium cation and the chloride anion through strong ion-dipole

interactions. Furthermore, the hydrogen atoms on the protonated amine group can act as

hydrogen bond donors, readily interacting with the oxygen atoms of water molecules, further

enhancing solubility.[3][9] This is a common characteristic of amine salts, which are generally

much more water-soluble than their corresponding free amine bases.[4][10][11]

The Critical Influence of pH
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The solubility of but-3-yn-1-amine hydrochloride is intrinsically linked to the pH of the

aqueous solution. The compound's amine group is a weak base, and its protonation state is

subject to an acid-base equilibrium.

R-NH₂ (less soluble) + H₃O⁺ ⇌ R-NH₃⁺ (more soluble) + H₂O

This equilibrium can be described by the Henderson-Hasselbalch equation. At low pH (acidic

conditions), the equilibrium shifts to the right, favoring the protonated ammonium cation (R-

NH₃⁺). This charged species is highly polar and thus exhibits significantly greater solubility in

water.[12] Conversely, as the pH increases (alkaline conditions), the equilibrium shifts to the

left, leading to the deprotonation of the ammonium group to form the free amine (R-NH₂). This

neutral, less polar form is expected to have considerably lower aqueous solubility.

Therefore, for applications requiring high concentrations of the dissolved compound,

maintaining an acidic to near-neutral pH is essential.

Low pH (Acidic)
High pH (Alkaline)

But-3-yn-1-ammonium Cation
(R-NH₃⁺)

Highly Soluble
But-3-yn-1-amine

(R-NH₂)
Slightly Soluble

+ OH⁻

+ H⁺

Click to download full resolution via product page

Caption: pH-dependent equilibrium of But-3-yn-1-amine hydrochloride.

The Effect of Temperature
Temperature is another critical factor influencing solubility. The dissolution of most solids,

including salts, in a liquid is an endothermic process, meaning it absorbs heat from the

surroundings.[8] This is because energy is required to overcome the lattice energy of the

crystal structure and to break intermolecular bonds within the solvent.[13]

According to Le Châtelier's Principle, if a change of condition is applied to a system in

equilibrium, the system will shift in a direction that relieves the stress. For an endothermic
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dissolution process, adding heat (increasing the temperature) will shift the equilibrium towards

more dissolution to absorb the added energy.[8] Therefore, it is expected that the solubility of

but-3-yn-1-amine hydrochloride in water will increase as the temperature rises.[10][14] This

trend is common for many ionic compounds and amino acid hydrochlorides.[3][15]

While specific quantitative data for but-3-yn-1-amine hydrochloride is not readily available in

published literature, this direct relationship between temperature and solubility provides a

reliable qualitative prediction for experimental design.

Table 2: Solubility Data Log (Template) Quantitative solubility data for But-3-yn-1-amine
hydrochloride is not widely published. This table serves as a template for researchers to

record their findings from experimental determinations.

Solvent
System

Temperature
(°C)

pH
Measured
Solubility (g/L)

Measured
Solubility
(mol/L)

Deionized Water 25

Deionized Water 37

PBS (Phosphate-

Buffered Saline)
25 7.4

0.1 M HCl 25 ~1

0.1 M NaOH 25 ~13

Experimental Protocol: The Isothermal Shake-Flask
Method
To obtain precise and reliable quantitative solubility data, a standardized experimental protocol

is essential. The isothermal equilibrium (or shake-flask) method is a widely accepted and

robust technique for this purpose.[9][12]

Objective

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK431100/
https://www.benchchem.com/product/b1340743?utm_src=pdf-body
https://www.quora.com/How-does-the-temperature-of-water-affect-the-solubility-of-ammonium-chloride
https://www.researchgate.net/publication/257597192_Effect_of_Temperature_on_The_Solubility_of_a-Amino_Acids_and_ao-Amino_Acids_in_Water
https://www.solubilityofthings.com/n-methylmethanaminehydrochloride
https://ouci.dntb.gov.ua/en/works/lo8VkLz9/
https://www.benchchem.com/product/b1340743?utm_src=pdf-body
https://www.benchchem.com/product/b1340743?utm_src=pdf-body
https://www.benchchem.com/product/b1340743?utm_src=pdf-body
https://pdf.benchchem.com/15490/Solubility_of_Anhalamine_Hydrochloride_A_Qualitative_Overview.pdf
https://www.researchgate.net/publication/285625087_Study_of_pH-dependent_drugs_solubility_in_water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To determine the equilibrium solubility of but-3-yn-1-amine hydrochloride in a specific

aqueous medium at a controlled temperature.

Materials & Reagents
But-3-yn-1-amine hydrochloride (purity > 95%)

Selected aqueous solvent (e.g., deionized water, buffered solutions)

Thermostatic shaker bath or incubator

Analytical balance

Centrifuge

Calibrated pH meter

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PVDF or PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis or ELSD)

Step-by-Step Procedure
Preparation of Saturated Solution: Add an excess amount of but-3-yn-1-amine
hydrochloride to a known volume of the chosen solvent in a sealed vial. The excess solid is

crucial to ensure that equilibrium with the solid phase is achieved.

Equilibration: Place the vials in the thermostatic shaker bath set to the desired constant

temperature (e.g., 25 °C or 37 °C). Agitate the vials for a predetermined period (typically 24-

72 hours) to allow the system to reach equilibrium. Preliminary experiments should be

conducted to determine the minimum time required to reach a plateau in concentration.[9]

Phase Separation: After equilibration, let the vials stand undisturbed at the same

temperature to allow the undissolved solid to sediment. To ensure complete separation of the

solid and liquid phases, centrifuge the vials at a high speed.[9]
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Sample Collection and Preparation: Carefully withdraw an aliquot of the clear supernatant.

To prevent any precipitation due to temperature changes, this step should be performed

quickly. Immediately filter the aliquot through a syringe filter to remove any remaining

microscopic particles.

Quantification: Accurately dilute the filtered sample with a suitable mobile phase. Quantify

the concentration of but-3-yn-1-amine hydrochloride in the diluted sample using a

validated HPLC method. A calibration curve prepared with standards of known

concentrations must be used for accurate quantification.

Data Analysis: Calculate the solubility from the measured concentration and the dilution

factor. The experiment should be performed in triplicate to ensure reproducibility, and the

results reported as the mean ± standard deviation.
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Caption: Experimental workflow for the isothermal shake-flask solubility method.

Conclusion and Practical Implications
But-3-yn-1-amine hydrochloride is a valuable chemical intermediate whose utility is greatly

enhanced by its aqueous solubility. This solubility is fundamentally governed by its ionic

character and is highly dependent on the pH and temperature of the solution. While it is

expected to be highly soluble in acidic to neutral aqueous media, with solubility increasing at
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higher temperatures, precise quantitative data must be determined experimentally. The

provided isothermal shake-flask protocol offers a robust and reliable method for this

determination.

For drug development professionals, accurate solubility data is critical for formulation design,

predicting oral bioavailability, and ensuring the stability of liquid dosage forms. For synthetic

chemists, understanding how solubility changes with pH and temperature allows for the

optimization of reaction conditions, work-up procedures, and purification strategies. This guide

provides the theoretical foundation and practical tools necessary for scientists to confidently

work with and characterize the aqueous behavior of but-3-yn-1-amine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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